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Abstract
Methyl 2-hydroxytricosanoate is the methyl ester of 2-hydroxytricosanoic acid, a 2-hydroxy

very long-chain fatty acid (VLCFA). While the methyl ester form is primarily used for analytical

purposes, the biological significance lies in its de-esterified counterpart, 2-hydroxytricosanoic

acid. This molecule is a crucial component of sphingolipids, which are essential structural and

signaling molecules in various tissues. This guide delves into the biosynthesis, physiological

roles, and pathological implications of 2-hydroxytricosanoic acid, providing a comprehensive

overview for researchers and professionals in the life sciences.

Introduction to 2-Hydroxy Very Long-Chain Fatty
Acids
2-hydroxy fatty acids (hFAs) are a class of fatty acids characterized by a hydroxyl group at the

C-2 position. Those with a carbon chain length of 22 or more are classified as 2-hydroxy very

long-chain fatty acids (hVLCFAs). These molecules are not typically found as free fatty acids in

significant amounts within cells. Instead, their biological importance stems from their

incorporation into a specific class of sphingolipids known as 2-hydroxysphingolipids.[1][2]

Key Tissues with High Abundance of 2-Hydroxysphingolipids:
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Nervous System: Particularly enriched in the myelin sheath, the protective layer surrounding

nerve axons.[1][3][4]

Epidermis: A critical component of the skin's permeability barrier.[1][5]

Kidney: Found in significant amounts, though their specific function is less understood.[1]

Biosynthesis of 2-Hydroxytricosanoic Acid
The synthesis of 2-hydroxytricosanoic acid is primarily catalyzed by the enzyme fatty acid 2-

hydroxylase (FA2H).[1][2][6][7] This enzyme is an NADPH-dependent monooxygenase located

in the endoplasmic reticulum.[2] FA2H introduces a hydroxyl group at the C-2 position of very

long-chain fatty acids, such as tricosanoic acid, to produce the (R)-enantiomer of the 2-hydroxy

fatty acid.[2][6]

The biosynthesis of the precursor, tricosanoic acid (a VLCFA), involves the elongation of

shorter-chain fatty acids by a series of enzymes known as fatty acid elongases (ELOVLs).[8][9]

Signaling Pathway for 2-Hydroxytricosanoic Acid
Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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